![molecular formula C18H21NO5S B4701084 ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate](/img/structure/B4701084.png)
ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate
Overview
Description
Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate, also known as EAM-2201, is a synthetic cannabinoid that was first synthesized in 2012. It is a potent agonist of the cannabinoid receptors, which are responsible for the psychoactive effects of marijuana. EAM-2201 is widely used in scientific research to study the mechanism of action of cannabinoid receptors and their effects on the body.
Mechanism of Action
Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate is a potent agonist of the cannabinoid receptors, which are located throughout the body. When this compound binds to the cannabinoid receptors, it activates a signaling pathway that leads to the release of neurotransmitters in the brain. This results in the psychoactive effects of this compound, such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation, and to have anxiolytic and anti-depressant effects. This compound has also been shown to have neuroprotective effects, and to promote neurogenesis in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptor activation without interference from other receptors. However, one limitation of using this compound is its potential for abuse and addiction. Researchers must take precautions to ensure that this compound is used safely and responsibly in the lab.
Future Directions
There are several future directions for research on ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate. One area of research is the development of novel synthetic cannabinoids that are more selective and potent than this compound. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the brain and behavior. Additionally, research is needed to better understand the potential therapeutic applications of synthetic cannabinoids, and to develop safe and effective treatments for conditions such as pain, inflammation, and anxiety.
Scientific Research Applications
Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate is widely used in scientific research to study the mechanism of action of cannabinoid receptors and their effects on the body. It is used to investigate the role of cannabinoid receptors in pain, inflammation, anxiety, and addiction. This compound is also used to study the effects of synthetic cannabinoids on the brain and behavior.
properties
IUPAC Name |
ethyl 2-acetamido-4-(3,4-dimethoxyphenyl)-5-methylthiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-6-24-18(21)16-15(10(2)25-17(16)19-11(3)20)12-7-8-13(22-4)14(9-12)23-5/h7-9H,6H2,1-5H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLVNUYPCPIRWCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C2=CC(=C(C=C2)OC)OC)C)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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